Cas no 153396-82-8 (1H-Pyrrole-1-aceticacid, 2-ethyl-)

• Product Name: 1H-Pyrrole-1-aceticacid, 2-ethyl-
• CAS No: 153396-82-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 98932
• PubChem ID: 45082064
• Update Time: 2025-04-18

1H-Pyrrole-1-aceticacid, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-aceticacid, 2-ethyl-
• 2-(2-ethylpyrrol-1-yl)acetic acid
• 1H-Pyrrole-1-aceticacid,2-ethyl-(9CI)
• 153396-82-8
• SCHEMBL20960188
• 2-ethyl-N-pyrrolylacetic acid
• DTXSID80665070
• (2-Ethyl-1H-pyrrol-1-yl)acetic acid
• 2-(2-Ethyl-1H-pyrrol-1-yl)acetic acid

• Inchi： 1S/C8H11NO2/c1-2-7-4-3-5-9(7)6-8(10)11/h3-5H,2,6H2,1H3,(H,10,11)
• InChI Key： IQISCAAMCWNNOE-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC=C1CC)=O

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 1.2